Cas no 1045816-99-6 ((2S,3R)-3-Amino-2-methylbutyric acid HCl)

• Product Name: (2S,3R)-3-Amino-2-methylbutyric acid HCl
• CAS No: 1045816-99-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD12068651
• CID: 4789579
• Update Time: 2026-02-27

(2S,3R)-3-Amino-2-methylbutyric acid HCl Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Amino-2-methylbutyric acid HCl
• (2S,3R)-3-Amino-2-methylbutyric acid hydrochloride
• (2S,3R)-3-Amino-2-methylbutanoic acid hydrochloride

• MDL： MFCD12068651
• Inchi： 1S/C5H11NO2.ClH/c1-3(4(2)6)5(7)8;/h3-4H,6H2,1-2H3,(H,7,8);1H/t3-,4+;/m0./s1
• InChI Key： DKBLYMKGWZFCEV-RFKZQXLXSA-N
• SMILES： Cl.OC([C@@H](C)[C@@H](C)N)=O

Computed Properties

• Exact Mass: 153.056
• Monoisotopic Mass: 153.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

(2S,3R)-3-Amino-2-methylbutyric acid HCl Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-3-Amino-2-methylbutyric acid HCl

Overview of (2S,3R)-3-Amino-2-methylbutyric acid HCl (CAS No. 1045816-99-6)

(2S,3R)-3-Amino-2-methylbutyric acid HCl (CAS No. 1045816-99-6) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a specific stereoisomer of 3-amino-2-methylbutyric acid, which is characterized by its unique stereochemistry and potential biological activities. The compound's structure and properties make it a valuable tool in the development of novel therapeutics and the study of protein function and structure.

The chemical structure of (2S,3R)-3-Amino-2-methylbutyric acid HCl is defined by its four-carbon backbone with an amino group and a carboxylic acid group, along with a methyl group attached to the second carbon. The specific (2S,3R) stereochemistry imparts distinct properties to this compound, making it particularly interesting for its potential applications in drug design and biological research. The hydrochloride salt form enhances its solubility and stability, which are crucial for various experimental and clinical settings.

Recent studies have highlighted the importance of chiral amino acids like (2S,3R)-3-Amino-2-methylbutyric acid HCl in the development of enantiomerically pure drugs. Enantiomeric purity is essential for optimizing drug efficacy and minimizing side effects, as different enantiomers can have significantly different biological activities. This compound has been investigated for its potential as a building block in the synthesis of peptidomimetics and other bioactive molecules.

In the context of medicinal chemistry, (2S,3R)-3-Amino-2-methylbutyric acid HCl has shown promise in the design of inhibitors for various enzymes and receptors. For instance, it has been used as a scaffold to develop inhibitors of proteases, kinases, and other enzymes involved in disease pathways. The unique stereochemistry of this compound allows for precise interactions with target proteins, enhancing the selectivity and potency of the resulting inhibitors.

Beyond its role in drug discovery, (2S,3R)-3-Amino-2-methylbutyric acid HCl has also been studied for its potential therapeutic applications. Research has explored its effects on metabolic pathways and cellular processes. For example, studies have shown that this compound can modulate signaling pathways involved in insulin resistance and glucose metabolism, suggesting potential applications in the treatment of metabolic disorders such as diabetes.

The synthesis of (2S,3R)-3-Amino-2-methylbutyric acid HCl typically involves multi-step processes that ensure high enantiomeric purity. Common synthetic routes include asymmetric synthesis methods such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods are crucial for producing the compound with the desired stereochemistry and purity levels required for pharmaceutical applications.

In addition to its synthetic challenges, the characterization of (2S,3R)-3-Amino-2-methylbutyric acid HCl requires advanced analytical techniques to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to ensure that the compound meets stringent quality standards.

The biological activity of (2S,3R)-3-Amino-2-methylbutyric acid HCl has been evaluated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant effects on protein expression and cellular signaling pathways. Animal studies have further confirmed its potential therapeutic benefits, with some studies showing improved metabolic parameters and reduced inflammation in animal models of disease.

Clinical trials involving compounds derived from (2S,3R)-3-Amino-2-methylbutyric acid HCl are ongoing to assess their safety and efficacy in human subjects. These trials are crucial for translating preclinical findings into practical therapeutic applications. The results from these trials will provide valuable insights into the potential uses of this compound in treating various diseases.

In conclusion, (2S,3R)-3-Amino-2-methylbutyric acid HCl (CAS No. 1045816-99-6) is a versatile chiral amino acid derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and biological activities make it a valuable tool for developing novel therapeutics and understanding complex biological processes. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern drug discovery efforts.